KUNG29

• Molecular Formula: C22H23ClN2O5
• Molecular Weight: 430.9 g/mol
• InChI: InChI=1S/C22H23ClN2O5/c1-3-30-18-7-5-4-6-14(18)13-25-11-10-24-19(25)9-8-15-20(22(28)29-2)16(26)12-17(27)21(15)23/h4-7,10-12,26-27H,3,8-9,13H2,1-2H3
• InChIKey: ZPXKRKAPYWMXER-UHFFFAOYSA-N

Pan-Hsp90 inhibitors cause off-target toxicity due to paralog co-inhibition. For experiments requiring unambiguous Grp94-specific pharmacology, KUNG29 (Grp94-IN-2) provides validated selectivity. - **Target engagement**: Kd = 0.2 μM for Grp94; 41-fold selective vs. Hsp90α (Kd = 8.2 μM) - **Functional validation**: Induces integrin α2 degradation in MDA-MB-231 cells without Hsp70 upregulation - **Structural reference**: Co-crystal data available for S2 subpocket optimization - **Supply**: Research-grade, documented purity, global shipping available

KUNG29: Grp94-Selective Inhibitor Overview

KUNG29 (CAS: 1887032-92-9) is a second-generation, small-molecule inhibitor specifically targeting Glucose Regulated Protein 94 (Grp94), the endoplasmic reticulum resident paralog of the Hsp90 chaperone family [1]. It binds to Grp94's ATP-binding pocket with high affinity (Kd = 0.2 µM) and exhibits significant selectivity over the closely related cytosolic paralog Hsp90α [1]. Its primary mechanism involves inducing the degradation of client proteins, such as integrin α2, which are critical for cell adhesion and motility, thereby exerting anti-migratory effects in aggressive cancer models [1].

1

Grp94-selective chemical probe with reported paralog discrimination over cytosolic Hsp90α

2

Cell-active target engagement confirmed via integrin α2 client protein degradation in MDA-MB-231 model

3

Structure-validated binding mode through Phe199-induced S2 subpocket occupancy

• [1] Crowley VM, Huard DJE, Lieberman RL, Blagg BSJ. Second Generation Grp94-Selective Inhibitors Provide Opportunities for the Inhibition of Metastatic Cancer. Chem. Eur. J. 2017;23(62):15775-15782. View Source

KUNG29: Why Alternatives Cannot Substitute

Generic substitution with a pan-Hsp90 inhibitor or an earlier-generation Grp94 inhibitor is not scientifically valid due to fundamental differences in paralog selectivity and target engagement. Pan-Hsp90 inhibitors like PU-H71 lack paralog specificity, leading to broad client protein degradation and on-target toxicity in normal tissues, thereby limiting their therapeutic window [1]. Even among Grp94-selective agents, structural variations significantly impact binding mode and selectivity. For instance, KUNG29 achieves a 40-fold selectivity for Grp94 over Hsp90α, a critical distinction from the first-generation lead compound from which it was derived . Furthermore, newer Grp94 inhibitors like PU-H36 engage a distinct 'Site 2' pocket, representing a different mechanism of selectivity that does not directly translate to KUNG29's biological outcome of integrin α2 degradation [1][2]. The quantitative evidence below establishes why KUNG29's specific profile is uniquely suited for investigating Grp94's role in metastasis without confounding Hsp90α inhibition.

Pan-Hsp90 Inhibition

Co-inhibition of Hsp90α/β/Trap-1 may confound client-specific interpretation and trigger heat shock response; not interchangeable for Grp94-selective studies.

BnIm Scaffold

Parent compound exhibits lower Grp94 affinity and reduced selectivity; higher concentrations required may shift paralog discrimination and target engagement profiles.

KUNG94 Alternative

Structurally related inhibitor with higher potency but significantly lower selectivity; potency-selectivity trade-off may not support assays demanding stringent Grp94-specific readouts.

• [1] Que NLS Was, Aw WJ, Chiosis G, Gewirth DT. Selective inhibition of hsp90 paralogs: Uncovering the role of helix 1 in Grp94-selective ligand binding. Proteins. 2025;93(3):654-672. View Source
• [2] Que NLS, Seidler PM, Aw WJ, Chiosis G, Gewirth DT. Selective inhibition of hsp90 paralogs: Structure and binding studies uncover the role of helix 1 in Grp94-selective ligand binding. bioRxiv. 2023;2023.07.31.551342. View Source

KUNG29: Quantitative Differentiation Evidence

Binding Affinity and Paralog Selectivity

KUNG29 is a second-generation Grp94 inhibitor developed through structure-activity relationship studies to improve upon the affinity and selectivity of its first-generation predecessor. The lead compound (designated as '2' in the primary study) exhibited a Grp94 Kd of 1.1 µM [1]. KUNG29 demonstrates a substantial increase in binding affinity with a Kd of 0.2 µM for Grp94, representing a >5-fold improvement [1].

Binding & Selectivity

Head-to-head

Grp94 Kd 0.2 μM, 41-fold over Hsp90α (Kd 8.2 μM)

Supports paralog-selective Grp94 interrogation

Reported under identical FP assay conditions; 5.7× higher affinity than BnIm

Evidence Dimension	Binding Affinity (Kd) for Grp94
Target Compound Data	0.2 µM
Comparator Or Baseline	First-generation lead compound '2': 1.1 µM
Quantified Difference	>5-fold improvement
Conditions	Fluorescence polarization competitive binding assay using purified Grp94 protein

Why This Matters

A 5-fold increase in target affinity directly translates to a lower effective concentration in cellular assays, reducing the risk of off-target effects and enhancing the reliability of experimental results.

• [1] Crowley VM, Huard DJE, Lieberman RL, Blagg BSJ. Second Generation Grp94-Selective Inhibitors Provide Opportunities for the Inhibition of Metastatic Cancer. Chem. Eur. J. 2017;23(62):15775-15782. View Source

Integrin α2 Degradation in MDA-MB-231 Cells

A critical differentiator for KUNG29 is its ability to discriminate between the Grp94 and Hsp90α paralogs, which share high sequence homology. This selectivity is essential to avoid the toxicity associated with pan-Hsp90 inhibition. KUNG29 exhibits a 40-fold selectivity for Grp94 over Hsp90α . This contrasts with the close analog KUNG94, which demonstrates a lower, 10-fold selectivity over the same paralog [1].

Client Protein Degradation

Class-level

Induces integrin α2 degradation in MDA-MB-231 cells; ~5.7× lower concentration than BnIm for equivalent target occupancy (Kd basis)

Supports target engagement in Grp94-dependent cell model

Immunoblot readout; class-level inference from resorcinol series

Evidence Dimension	Paralog Selectivity
Target Compound Data	40-fold selectivity for Grp94 over Hsp90α
Comparator Or Baseline	KUNG94: 10-fold selectivity for Grp94 over Hsp90α
Quantified Difference	4-fold higher selectivity (40-fold vs. 10-fold)
Conditions	Fluorescence polarization competitive binding assay using purified Grp94 and Hsp90α proteins

Why This Matters

Higher paralog selectivity minimizes confounding biological effects from Hsp90α inhibition, enabling more precise interrogation of Grp94-specific biology in cellular and in vivo models.

• [1] TargetMol. KUNG94 Product Datasheet. TargetMol.cn. View Source

S2 Subpocket: Structural Basis for Selectivity

The functional consequence of KUNG29's Grp94 inhibition is the degradation of key client proteins involved in metastasis. In MDA-MB-231 triple-negative breast cancer cells, KUNG29 induces the degradation of integrin α2 . While a direct quantitative comparison of integrin degradation efficacy for other Grp94 inhibitors in the same model is not available from the primary literature, this effect is a specific consequence of Grp94 inhibition and aligns with the anti-migratory activity observed for other potent Grp94 inhibitors in wound-healing assays [1].

Structural Selectivity Basis

Head-to-head

2‑ethoxybenzyl occupies S2 subpocket formed by Phe199 displacement; 41‑fold selectivity vs 12‑fold for BnIm

Validated structural mechanism for paralog discrimination

X‑ray crystallography and FP binding data

Evidence Dimension	Client Protein Degradation
Target Compound Data	Induces degradation of integrin α2
Comparator Or Baseline	Other Grp94 inhibitors (e.g., compound 30) exhibit anti-migratory effects
Quantified Difference	Not directly comparable due to different assays
Conditions	MDA-MB-231 breast cancer cell line

Why This Matters

Demonstrates that KUNG29's target engagement translates to a functional, disease-relevant outcome, validating its utility in preclinical models of cancer metastasis.

• [1] Crowley VM, Huard DJE, Lieberman RL, Blagg BSJ. Second Generation Grp94-Selective Inhibitors Provide Opportunities for the Inhibition of Metastatic Cancer. Chem. Eur. J. 2017;23(62):15775-15782. View Source

KUNG29: Recommended Research Applications

Deconvoluting Grp94 Client Repertoires

KUNG29's high selectivity for Grp94 over Hsp90α (40-fold) makes it the superior choice for dissecting Grp94's specific role in metastatic processes without confounding effects from cytosolic Hsp90 paralogs . Use KUNG29 in in vitro migration and invasion assays with aggressive cancer cell lines (e.g., MDA-MB-231) to study Grp94-dependent client protein trafficking and its impact on cell motility [1].

Grp94-Dependent Migration and Metastasis

Given its potent anti-migratory activity stemming from integrin α2 degradation, KUNG29 is an ideal tool compound for preclinical combination studies . Researchers can pair KUNG29 with standard-of-care chemotherapeutics or targeted therapies to evaluate whether Grp94 inhibition synergistically reduces metastatic dissemination and enhances overall treatment efficacy in xenograft models of metastatic cancer [1].

Structure-Based Optimization of Selective Hsp90 Inhibitors

KUNG29 serves as a critical benchmark for medicinal chemistry efforts aimed at developing new Grp94-selective inhibitors. Its defined chemical structure and quantitative binding data (Kd = 0.2 µM) provide a clear baseline for comparing the affinity and selectivity of novel compounds . Researchers can use KUNG29 as a reference control in fluorescence polarization assays to measure the Grp94 binding of newly synthesized analogs .

Application

Selection Property

Validation Focus

Grp94 client deconvolution

Paralog-selective inhibition profile

Integrin client degradation without Hsp70 upregulation

Grp94-dependent migration research

Selective integrin α2 degradation

Anti-migratory phenotype attribution to Grp94 inhibition

Structure-guided inhibitor design

S2 subpocket-targeting scaffold

Rational design of next-generation selective probes

Inflammatory signaling model studies

Grp94-selective probe without NF-κB confounding

TLR and cytokine endpoint analysis

• [1] Crowley VM, Huard DJE, Lieberman RL, Blagg BSJ. Second Generation Grp94-Selective Inhibitors Provide Opportunities for the Inhibition of Metastatic Cancer. Chem. Eur. J. 2017;23(62):15775-15782. View Source